Cas no 72372-80-6 (1,1,1,2,2,3,3,4,4-nonafluoro-4-propoxybutane)

• Product Name: 1,1,1,2,2,3,3,4,4-nonafluoro-4-propoxybutane
• CAS No: 72372-80-6
• MF: C₇H₇F₉O
• MW: 278.115514039993
• CID: 1758658
• PubChem ID: 22670037
• Update Time: 2025-04-21

1,1,1,2,2,3,3,4,4-nonafluoro-4-propoxybutane Chemical and Physical Properties

Names and Identifiers

• 1,1,1,2,2,3,3,4,4-nonafluoro-4-propoxybutane
• butane, 1,1,1,2,2,3,3,4,4-nonafluoro-4-propoxy-
• Nonafluorobutyl propyl ether
• LogP
• perfluorobutyl propyl ether
• NS00110228
• 72372-80-6
• TVOMDPDLBZJPTG-UHFFFAOYSA-N
• DTXSID40627472
• SCHEMBL3469039

• Inchi： 1S/C7H7F9O/c1-2-3-17-7(15,16)5(10,11)4(8,9)6(12,13)14/h2-3H2,1H3
• InChI Key： TVOMDPDLBZJPTG-UHFFFAOYSA-N
• SMILES： FC(C(OCCC)(F)F)(C(C(F)(F)F)(F)F)F

Computed Properties

• Exact Mass: 278.03531
• Monoisotopic Mass: 278.03531830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23